Cas no 1243787-28-1 (1-(1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-N-methylmethanamine)

• Product Name: 1-(1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-N-methylmethanamine
• CAS No: 1243787-28-1
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5557694
• PubChem ID: 50850618
• Update Time: 2025-07-21

1-(1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-N-methylmethanamine
• 1H-Pyrrole-3-methanamine, 1-(4-methoxyphenyl)-N,2,5-trimethyl-
• 1-(1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-N-methylmethanamine

• Inchi： 1S/C15H20N2O/c1-11-9-13(10-16-3)12(2)17(11)14-5-7-15(18-4)8-6-14/h5-9,16H,10H2,1-4H3
• InChI Key： MKWACJCXQPTECA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C)=CC(CNC)=C1C

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 371.4±42.0 °C at 760 mmHg
• Flash Point: 178.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-N-methylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-N-methylmethanamine

Research Brief on 1-(1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-N-methylmethanamine (CAS: 1243787-28-1)

1-(1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-N-methylmethanamine (CAS: 1243787-28-1) is a novel chemical entity that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrole core structure with methoxyphenyl and methylamine substitutions, has shown promising biological activities in preliminary studies. The molecular structure suggests potential interactions with various biological targets, making it a subject of interest for drug discovery and development.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. The synthetic route typically involves multi-step organic reactions, with careful optimization to achieve high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structural identity of the compound. These studies have provided a solid foundation for further pharmacological investigations.

In vitro screening assays have revealed that 1-(1-(4-Methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-N-methylmethanamine exhibits moderate to strong activity against certain enzyme targets, particularly those involved in neurological pathways. The compound's ability to cross the blood-brain barrier, as predicted by computational models, makes it a potential candidate for central nervous system (CNS) disorders. However, detailed mechanism of action studies are still ongoing to elucidate its precise molecular interactions.

Pharmacokinetic studies in animal models have demonstrated reasonable bioavailability and metabolic stability of the compound. The presence of the methoxy group appears to contribute to improved metabolic resistance compared to similar compounds without this substitution. These findings suggest that structural modifications of this scaffold could lead to optimized drug candidates with enhanced pharmacological profiles.

The current research landscape indicates growing interest in this compound class, with several research groups investigating its potential applications. While preliminary results are encouraging, comprehensive toxicological studies and clinical evaluations will be necessary to fully assess its therapeutic potential. The compound's unique chemical structure and initial biological activities position it as an interesting lead for further medicinal chemistry optimization and drug development efforts.